6-epi-Albrassitriol
6-epi-Albrassitriol
Brand Name:
Vulcanchem
CAS No.:
178456-58-1
VCID:
VC0161203
InChI:
InChI=1S/C15H26O3/c1-10-8-11(17)12-13(2,3)6-5-7-14(12,4)15(10,18)9-16/h8,11-12,16-18H,5-7,9H2,1-4H3/t11-,12+,14+,15-/m1/s1
SMILES:
CC1=CC(C2C(CCCC2(C1(CO)O)C)(C)C)O
Molecular Formula:
C15H26O3
Molecular Weight:
254.36 g/mol
6-epi-Albrassitriol
CAS No.: 178456-58-1
Reference Standards
VCID: VC0161203
Molecular Formula: C15H26O3
Molecular Weight: 254.36 g/mol
CAS No. | 178456-58-1 |
---|---|
Product Name | 6-epi-Albrassitriol |
Molecular Formula | C15H26O3 |
Molecular Weight | 254.36 g/mol |
IUPAC Name | (1R,4R,4aS,8aS)-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalene-1,4-diol |
Standard InChI | InChI=1S/C15H26O3/c1-10-8-11(17)12-13(2,3)6-5-7-14(12,4)15(10,18)9-16/h8,11-12,16-18H,5-7,9H2,1-4H3/t11-,12+,14+,15-/m1/s1 |
Standard InChIKey | RWPFZPBMMIWKKY-PAPYEOQZSA-N |
Isomeric SMILES | CC1=C[C@H]([C@@H]2[C@@]([C@]1(CO)O)(CCCC2(C)C)C)O |
SMILES | CC1=CC(C2C(CCCC2(C1(CO)O)C)(C)C)O |
Canonical SMILES | CC1=CC(C2C(CCCC2(C1(CO)O)C)(C)C)O |
Appearance | Powder |
Synonyms | 6-epi-albrassitriol albrassitriol |
PubChem Compound | 10015192 |
Last Modified | Nov 11 2021 |
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